Cas no 2229528-56-5 (1-(2-bromoethyl)-2-tert-butylbenzene)

• Product Name: 1-(2-bromoethyl)-2-tert-butylbenzene
• CAS No: 2229528-56-5
• MF: C₁₂H₁₇Br
• MW: 241.167382955551
• CID: 6443991
• PubChem ID: 139980189
• Update Time: 2025-06-08

1-(2-bromoethyl)-2-tert-butylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-2-tert-butylbenzene
• 2229528-56-5
• EN300-1919338

• Inchi： 1S/C12H17Br/c1-12(2,3)11-7-5-4-6-10(11)8-9-13/h4-7H,8-9H2,1-3H3
• InChI Key： JLTKIYFSKKUKSO-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 240.05136g/mol
• Monoisotopic Mass: 240.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-bromoethyl)-2-tert-butylbenzene

Comprehensive Analysis of 1-(2-bromoethyl)-2-tert-butylbenzene (CAS No. 2229528-56-5): Properties, Applications, and Industry Insights

The chemical compound 1-(2-bromoethyl)-2-tert-butylbenzene (CAS No. 2229528-56-5) is a specialized organic intermediate gaining attention in pharmaceutical and material science research. With its unique molecular structure featuring a bromoethyl side chain and a tert-butyl substituent, this compound serves as a versatile building block for synthesizing complex molecules. Its CAS number 2229528-56-5 has seen increased searches in academic databases, reflecting growing interest in its potential applications.

Recent studies highlight the compound's role in catalyzed cross-coupling reactions, a hot topic in green chemistry. Researchers are exploring its utility in creating high-performance polymers and liquid crystal materials, addressing the demand for advanced materials in electronics and display technologies. The tert-butyl group contributes to steric hindrance effects, making it valuable for designing selective catalysts – a key focus area in sustainable chemical processes.

From a synthetic chemistry perspective, the bromoethyl functionality enables diverse transformations, including nucleophilic substitutions and metal-catalyzed couplings. This aligns with current industry trends toward atom-efficient synthesis and step-reduction strategies. Analytical characterization of CAS 2229528-56-5 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, ensuring precise quality control for research applications.

The compound's thermal stability and solubility profile make it suitable for high-temperature reactions in non-polar media. In pharmaceutical contexts, derivatives of 1-(2-bromoethyl)-2-tert-butylbenzene are being investigated for their potential in drug discovery programs, particularly in developing targeted therapies. Its structural features allow for strategic modifications to optimize bioavailability and receptor binding characteristics.

Industrial applications of this compound are expanding in parallel with advancements in specialty chemicals manufacturing. Process chemists are developing optimized routes for its production, focusing on yield improvement and waste minimization. The growing patent activity surrounding tert-butyl aromatic derivatives indicates strong commercial interest in this chemical space.

Environmental considerations for CAS 2229528-56-5 include proper handling protocols and disposal methods aligned with green chemistry principles. Researchers emphasize the importance of closed-system processing when working with brominated compounds to ensure workplace safety and environmental protection. These practices address increasing regulatory scrutiny on chemical manufacturing sustainability.

Future research directions for 1-(2-bromoethyl)-2-tert-butylbenzene may explore its potential in energy storage materials and organic electronics, areas experiencing rapid growth. The compound's unique combination of aromaticity and alkyl halide reactivity positions it as a candidate for developing next-generation functional materials. Collaborative studies between academia and industry continue to uncover novel applications for this versatile intermediate.

Quality standards for CAS 2229528-56-5 require rigorous purity verification, typically exceeding 97% for research applications. Analytical certificates for this compound should include detailed chromatographic data and spectroscopic confirmation of structure. These specifications are particularly important for medicinal chemistry applications where impurity profiles significantly impact biological activity.

The global market for tert-butyl-substituted aromatics is projected to grow steadily, driven by demand from multiple industries. 1-(2-Bromoethyl)-2-tert-butylbenzene represents an important niche product within this sector, with specialized suppliers offering custom synthesis and scale-up services. Current pricing trends reflect the compound's position as a high-value intermediate rather than a commodity chemical.

From a regulatory perspective, proper documentation for CAS 2229528-56-5 includes comprehensive SDS information and transport classification details. While not classified as hazardous under standard protocols, appropriate laboratory safety measures should always be observed when handling this compound, including the use of personal protective equipment and adequate ventilation.